Cas no 7479-04-1 (1H-Benzimidazole,2-butyl-6-methyl-)

• Product Name: 1H-Benzimidazole,2-butyl-6-methyl-
• CAS No: 7479-04-1
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• CID: 580605
• PubChem ID: 344589
• Update Time: 2025-04-19

1H-Benzimidazole,2-butyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-butyl-6-methyl-
• 1H-Benzimidazole,2-butyl-6-methyl-; SureCN9720977; AC1L80WE; AKOS002792666; SureCN9720980; CTK5E0520; AG-G-97629; NSC401577; 2-butyl-5-methyl-1H-benzimidazole;
• 2-butyl-5-methylbenzi-midazole
• 2-butyl-6-methyl-1H-benzimidazole
• SCHEMBL9720977
• NSC-401577
• DTXSID90322581
• NSC401577
• AKOS002792666
• 7479-04-1

• Inchi： 1S/C12H16N2/c1-3-4-5-12-13-10-7-6-9(2)8-11(10)14-12/h6-8H,3-5H2,1-2H3,(H,13,14)
• InChI Key： PKWBIPJGJPPPOB-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2N=C1CCCC

Computed Properties

• Exact Mass: 188.13148
• Monoisotopic Mass: 188.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.062
• Boiling Point: 373.8°C at 760 mmHg
• Flash Point: 188.4°C
• Refractive Index: 1.595
• PSA: 28.68